![molecular formula C6H14N2 B2416962 1-(Pyrrolidin-2-yl)ethan-1-amine CAS No. 129231-14-7](/img/structure/B2416962.png)
1-(Pyrrolidin-2-yl)ethan-1-amine
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Overview
Description
1-(Pyrrolidin-2-yl)ethan-1-amine is a heterocyclic building block . It is a compound that combines a pyrrolidine ring with an 1 H -pyrrole unit .
Molecular Structure Analysis
The molecular formula of 1-(Pyrrolidin-2-yl)ethan-1-amine is C6H14N2 . The InChIKey is KAEAOSROYJPPIZ-UHFFFAOYSA-N . The Canonical SMILES is CC (C1CCCN1)N .Physical And Chemical Properties Analysis
The molecular weight of 1-(Pyrrolidin-2-yl)ethan-1-amine is 114.19 g/mol . The XLogP3-AA is -0.2 . It has 2 hydrogen bond donor count and 2 hydrogen bond acceptor count . The exact mass is 114.115698455 g/mol .Scientific Research Applications
- RORγt Inhibitors : Researchers have explored this compound as a potential inhibitor of RORγt, a nuclear receptor involved in autoimmune diseases. Designing derivatives with improved selectivity and potency could lead to novel treatments for conditions like psoriasis and rheumatoid arthritis .
- Pyrrolidine-Based Scaffolds : The pyrrolidine moiety serves as a versatile scaffold in drug design. Scientists have synthesized derivatives of 1-(pyridin-2-yl)ethan-1-amine to explore their biological activity against various targets, including kinases, receptors, and enzymes .
- One-Dimensional Coordination Polymers : The compound has been used to create one-dimensional coordination polymers. For example, it forms a complex with nickel (II) that exhibits interesting structural properties. These materials have applications in catalysis, sensing, and molecular recognition .
Medicinal Chemistry and Drug Discovery
Coordination Chemistry
Safety and Hazards
Mechanism of Action
Target of Action
1-(Pyrrolidin-2-yl)ethan-1-amine is a compound that features a pyrrolidine ring, a five-membered nitrogen heterocycle . The pyrrolidine ring is widely used by medicinal chemists to obtain compounds for the treatment of human diseases The pyrrolidine ring and its derivatives are known to have target selectivity .
Mode of Action
The pyrrolidine ring is known to contribute to the stereochemistry of the molecule and increase the three-dimensional coverage due to the non-planarity of the ring . This phenomenon, known as “pseudorotation”, can lead to different biological profiles of drug candidates due to the different binding modes to enantioselective proteins .
Biochemical Pathways
Compounds with a pyrrolidine ring are known to influence various biological activities .
Pharmacokinetics
The introduction of heteroatomic fragments in molecules like 1-(pyrrolidin-2-yl)ethan-1-amine is known to be a useful tool for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Result of Action
The spatial orientation of substituents on the pyrrolidine ring can lead to a different biological profile of drug candidates .
Action Environment
It is known that the environment can significantly impact the action of compounds with a pyrrolidine ring .
properties
IUPAC Name |
1-pyrrolidin-2-ylethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2/c1-5(7)6-3-2-4-8-6/h5-6,8H,2-4,7H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAEAOSROYJPPIZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyrrolidin-2-yl)ethan-1-amine |
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